![molecular formula C8H19NO3S B8613567 1-Propanesulfonic acid, 3-[(1-ethylpropyl)amino]- CAS No. 819862-73-2](/img/structure/B8613567.png)
1-Propanesulfonic acid, 3-[(1-ethylpropyl)amino]-
Cat. No. B8613567
Key on ui cas rn:
819862-73-2
M. Wt: 209.31 g/mol
InChI Key: TYLMUYLPSQLSMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642801B2
Procedure details
To a solution of 1-ethylpropylamine (10.0 g, 115 mmol) in tetrahydrofuran (80 mL) was added a solution of 1,3-propane sultone (13.7 g, 110 mmol) in 20 mL of THF. The solution was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid product was collected by filtration, washed with acetone (2×50 mL), and dried in vacuo., to afford compound DD (18.1, 80%): 1H NMR (D2O, 500 MHz) 8 ppm 3.08 (t, 2H, J=7.3 Hz), 3.01 (m, 1H), 2.87 (t, 2H, J=7.3 Hz) 2.00 (m, 2H), 1.59 (m, 4H), 0.82 (t, 6H, J=7.3 Hz). 13C NMR (D2O, 125 MHz) 8 ppm 60.87, 48.14, 43.68, 21.81. 21.60, 8.25. ES-MS 208 (M−1).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([CH:3]([NH2:6])[CH2:4][CH3:5])[CH3:2].[CH2:7]1[CH2:13][S:10](=[O:12])(=[O:11])[O:9][CH2:8]1>O1CCCC1>[CH3:2][CH2:1][CH:3]([NH:6][CH2:8][CH2:7][CH2:13][S:10]([OH:12])(=[O:11])=[O:9])[CH2:4][CH3:5]
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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C(C)C(CC)N
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Name
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Quantity
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13.7 g
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Type
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reactant
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Smiles
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C1COS(=O)(=O)C1
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2 hours
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Duration
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2 h
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FILTRATION
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Type
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FILTRATION
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Details
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The solid product was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with acetone (2×50 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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, to afford compound DD (18.1, 80%)
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Outcomes
Product
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Name
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|
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Type
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Smiles
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CCC(CC)NCCCS(=O)(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
